(8R,9S,10R,13S,14S)-10,13-Dimethyl-4-phenylsulfanyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
(8R,9S,10R,13S,14S)-10,13-Dimethyl-4-phenylsulfanyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
Brand Name:
Vulcanchem
CAS No.:
100513-95-9
VCID:
VC0010038
InChI:
InChI=1S/C25H30O2S/c1-24-15-13-21(26)23(28-16-6-4-3-5-7-16)20(24)9-8-17-18-10-11-22(27)25(18,2)14-12-19(17)24/h3-7,17-19H,8-15H2,1-2H3/t17-,18-,19-,24+,25-/m0/s1
SMILES:
CC12CCC(=O)C(=C1CCC3C2CCC4(C3CCC4=O)C)SC5=CC=CC=C5
Molecular Formula:
C25H30O2S
Molecular Weight:
394.6 g/mol
(8R,9S,10R,13S,14S)-10,13-Dimethyl-4-phenylsulfanyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
CAS No.: 100513-95-9
Main Products
VCID: VC0010038
Molecular Formula: C25H30O2S
Molecular Weight: 394.6 g/mol
CAS No. | 100513-95-9 |
---|---|
Product Name | (8R,9S,10R,13S,14S)-10,13-Dimethyl-4-phenylsulfanyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione |
Molecular Formula | C25H30O2S |
Molecular Weight | 394.6 g/mol |
IUPAC Name | (8R,9S,10R,13S,14S)-10,13-dimethyl-4-phenylsulfanyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione |
Standard InChI | InChI=1S/C25H30O2S/c1-24-15-13-21(26)23(28-16-6-4-3-5-7-16)20(24)9-8-17-18-10-11-22(27)25(18,2)14-12-19(17)24/h3-7,17-19H,8-15H2,1-2H3/t17-,18-,19-,24+,25-/m0/s1 |
Standard InChIKey | CLKVUYDHWSHNGQ-BKCLIDBKSA-N |
Isomeric SMILES | C[C@]12CCC(=O)C(=C1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CCC4=O)C)SC5=CC=CC=C5 |
SMILES | CC12CCC(=O)C(=C1CCC3C2CCC4(C3CCC4=O)C)SC5=CC=CC=C5 |
Canonical SMILES | CC12CCC(=O)C(=C1CCC3C2CCC4(C3CCC4=O)C)SC5=CC=CC=C5 |
Synonyms | 4-(phenylthio)-4-androstene-3,17,dione 4-PTAD |
PubChem Compound | 3035832 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume